Cas no 1482338-69-1 ((E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• CAS No: 1482338-69-1
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• MDL: MFCD11929700
• CID: 4701041
• Update Time: 2025-10-31

(E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• NSC125836
• (E)-3-(2-chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one

• MDL： MFCD11929700
• Inchi： 1S/C16H13ClO2/c1-19-16-9-5-3-7-13(16)15(18)11-10-12-6-2-4-8-14(12)17/h2-11H,1H3/b11-10+
• InChI Key： WAWMOVYCORXJEL-ZHACJKMWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(C1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Topological Polar Surface Area: 26.3

Additional information on (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one

Introduction to (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one (CAS No. 1482338-69-1)

The compound (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one, identified by its CAS number 1482338-69-1, is a significant molecule in the field of chemical biology and pharmaceutical research. This review aims to provide a comprehensive overview of its structural characteristics, potential applications, and the latest research findings that highlight its importance in modern medicinal chemistry.

Structurally, (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one belongs to the class of α,β-unsaturated carbonyl compounds, which are well-known for their diverse biological activities. The presence of both a chloro group and a methoxy group in its aromatic rings contributes to its unique electronic and steric properties, making it a versatile scaffold for drug design. The double bond in the propenone moiety further enhances its reactivity, allowing for various functionalization strategies.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. Studies have demonstrated that α,β-unsaturated carbonyl compounds can exhibit inhibitory effects on several enzymes and receptors involved in inflammatory pathways, making them promising candidates for therapeutic intervention. Specifically, the combination of a chloro and methoxy substituent has been shown to modulate the binding affinity and selectivity of these compounds towards target proteins.

One of the most compelling areas of research involving (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one is its potential role in oncology. Preliminary studies have suggested that this compound can interfere with key signaling pathways implicated in cancer cell proliferation and survival. The chloro group, in particular, has been identified as a critical moiety for interacting with specific residues in protein targets, thereby disrupting normal cellular processes. Further investigation into its mechanism of action could uncover novel therapeutic strategies for combating various forms of cancer.

Another exciting aspect of this compound is its application in neurodegenerative disease research. Emerging evidence indicates that α,β-unsaturated carbonyl compounds can protect against neuronal damage by inhibiting oxidative stress and inflammation. The methoxy group in (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one appears to play a crucial role in this context by enhancing its ability to cross the blood-brain barrier. This property makes it an attractive candidate for developing treatments against conditions such as Alzheimer's and Parkinson's disease.

The synthesis of (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one also presents interesting challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advances in catalytic methods have enabled more efficient production methods, reducing the environmental impact and cost associated with its synthesis. These innovations are crucial for scaling up production while maintaining the integrity of the compound's pharmacological properties.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one. These methods provide detailed insights into its molecular structure and help ensure that it meets the stringent requirements for pharmaceutical applications. Additionally, computational modeling techniques are increasingly being used to predict how this compound will interact with biological targets, further aiding in drug development efforts.

The regulatory landscape for compounds like (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one is also an important consideration. While it is not classified as a hazardous or controlled substance, compliance with good manufacturing practices (GMP) is essential to ensure safety and efficacy. Regulatory agencies require thorough documentation of synthesis routes, quality control measures, and preclinical data before such compounds can be used in human trials or commercialized products. Adherence to these guidelines is critical for advancing research from bench to market.

Looking ahead, the future prospects for (E)-3-(2-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one appear promising. Ongoing research is focused on optimizing its pharmacokinetic properties, exploring new therapeutic indications, and developing novel derivatives with enhanced activity profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in translating laboratory discoveries into clinical applications that benefit patients worldwide.